Diazoxide

Description

Diazoxide, also known under the brand name Proglycem, is a medication primarily used to manage hypoglycemia (low blood sugar) resulting from various conditions . These conditions include inoperable islet cell tumors, leucine sensitivity, and refractory cases of sulfonylurea toxicity . It is also effective in treating hyperinsulinemic hypoglycemia . In addition to its use in treating hypoglycemia, diazoxide can serve as a vasodilator in managing acute or malignant hypertension and pulmonary arterial hypertension (PAH) . It functions by diminishing insulin release from the pancreas and boosting glucose release from the liver . Furthermore, diazoxide has shown potential as a cognitive enhancer due to its action as a positive allosteric modulator of AMPA and kainate receptors .

The drug decreases insulin release by opening ATP-sensitive potassium channels in the beta cells of the pancreas . Diazoxide is typically administered orally . However, an intravenous form was previously available for treating hypertensive emergencies, though it is no longer available in the U.S . Common side effects associated with diazoxide include high blood sugar, fluid retention, low blood platelets, rapid heart rate, increased hair growth, and nausea . More severe side effects can include pulmonary hypertension and heart failure . Chemically, diazoxide is similar to thiazide diuretics but lacks the diuretic effects .

Diazoxide gained approval for medical use in the United States in 1973 and is listed on the World Health Organization's List of Essential Medicines . As a non-diuretic benzothiadiazine derivative, diazoxide activates ATP-sensitive potassium channels . Other drugs in the thiazide class include chlorothiazide, a diuretic often prescribed with diazoxide to manage fluid retention . Diazoxide is available as a generic medication .

• CAS No.: 364-98-7
• Product Name: Diazoxide
• Molecular Formula: C8H7ClN2O2S
• Molecular Weight: 230.67 g/mol
• IUPAC Name: 7-chloro-3-methyl-4H-1λ6,2,4-benzothiadiazine 1,1-dioxide
• Standard InChI: InChI=1S/C8H7ClN2O2S/c1-5-10-7-3-2-6(9)4-8(7)14(12,13)11-5/h2-4H,1H3,(H,10,11)
• Standard InChIKey: GDLBFKVLRPITMI-UHFFFAOYSA-N
• SMILES: CC1=NS(=O)(=O)C2=C(N1)C=CC(=C2)Cl
• Canonical SMILES: CC1=NS(=O)(=O)C2=C(N1)C=CC(=C2)Cl
• Appearance: White to off-white crystalline powder
• Purity: > 95%
• Synonyms: 7-Chloro-3-methyl-4H-1,2,4-benzothiadiazine 1,1-dioxide
• Reference: Array; Naylor et al. Identification of a chemical probe for NAADP by virtual screening Nature Chemical Biology, doi: 10.1038/nchembio.150, published online 22 February 2009 http://www.nature.com/naturechemicalbiology; Ye et al. Cardiac glycosides are potent inhibitors of interferon-beta gene expression. Nature Chemical Biology, doi: 10.1038/nchembio.476, published online 14 November 2010 http://www.nature.com/naturechemicalbiology
• PubChem Compound: 3019
• Last Modified: Aug 15 2023